Cas no 62759-27-7 (Lithium, [bis(3-methyl-5-isoxazolyl)methyl]-)

• Product Name: Lithium, [bis(3-methyl-5-isoxazolyl)methyl]-
• CAS No: 62759-27-7
• MF: C₉H₉LiN₂O₂
• MW: 184.120961904526
• CID: 432264
• PubChem ID: 12366877
• Update Time: 2025-04-19

Lithium, [bis(3-methyl-5-isoxazolyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Lithium, [bis(3-methyl-5-isoxazolyl)methyl]-
• lithium,3-methyl-5-[(3-methyl-1,2-oxazol-5-yl)methyl]-1,2-oxazole
• 62759-27-7
• DTXSID40494545
• Lithium bis(3-methyl-1,2-oxazol-5-yl)methanide

• Inchi： 1S/C9H9N2O2.Li/c1-6-3-8(12-10-6)5-9-4-7(2)11-13-9;/h3-5H,1-2H3;/q-1;+1
• InChI Key： CPSKUFYPVYRFCK-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)[CH-]C1=CC(C)=NO1.[Li+]

Computed Properties

• Exact Mass: 183.08159
• Monoisotopic Mass: 184.08240597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.06